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Compound of Interest

Compound Name: Oryzalin

Cat. No.: B097938

Oryzalin exhibits a high and selective binding affinity for tubulin from plants and protozoan
parasites, while showing significantly lower affinity for mammalian tubulin. This selectivity is the
basis for its use as a herbicide and its potential as an anti-parasitic agent with minimal host
toxicity.[1][2][3][4] The binding parameters have been determined using various biophysical and
computational methods, and the key quantitative data are summarized below.
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Mechanism of Action: Binding Site and Microtubule
Disruption

Oryzalin selectively binds to the a-tubulin subunit, a unique characteristic as many other
microtubule-targeting agents bind to 3-tubulin.[7][8] Computational and mutagenesis studies
have identified the binding site as a pocket located beneath the N-loop of a-tublin.[9][10] More
recent computational studies propose this to be the pironetin (PIR) binding site.[7][8][11][12]

The binding of Oryzalin to this site is thought to physically obstruct the necessary
conformational changes in the N-loop, which are critical for forming lateral contacts between
adjacent protofilaments.[9][10] This interference prevents the assembly of tubulin dimers into a
stable microtubule lattice, leading to a net depolymerization of microtubules. The disruption of
these essential cytoskeletal structures results in the arrest of the cell cycle during mitosis and
ultimately leads to apoptosis or cell death.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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